2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide
• InChI: InChI=1S/C16H17NO3/c1-3-20-15-7-5-4-6-12(15)16(19)17-13-10-11(2)8-9-14(13)18/h4-10,18H,3H2,1-2H3,(H,17,19)
• InChI Key: VMYLVMDRUDJENT-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)C)O

Description

2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide, also known as EHMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EHMB is a benzamide derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are responsible for inflammation, pain, and fever. 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, which may explain its potential use in the treatment of cancer.
Biochemical and Physiological Effects:
2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to inhibit the growth of cancer cells and possess insecticidal and fungicidal properties. 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide has several advantages for lab experiments, including its low toxicity, high stability, and ease of synthesis. However, its low solubility in water and organic solvents can limit its use in certain experiments. 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the study of 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide. One direction is the development of new synthesis methods that can improve the yield and purity of 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide. Another direction is the study of 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide's potential use in the treatment of other diseases, such as Alzheimer's disease. Additionally, the development of new formulations of 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide that can improve its solubility and bioavailability is an important area of research. Finally, the study of 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide's potential use in the development of new materials and polymers is an exciting area of research with many potential applications.

Synthesis Methods

2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide can be synthesized using different methods, including the reaction of 2-hydroxy-5-methylbenzoic acid with ethyl chloroformate and 2-amino-phenol in the presence of triethylamine. Another method involves the reaction of 2-hydroxy-5-methylbenzoic acid with thionyl chloride and then reacting the resulting acid chloride with 2-amino-phenol in the presence of triethylamine. The yield of 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide using these methods ranges from 50% to 85%.

Scientific Research Applications

2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, as it inhibits the growth of cancer cells. In agriculture, 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide has been shown to possess insecticidal and fungicidal properties, making it a potential candidate for the development of new pesticides. In material science, 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide has been studied for its potential use in the development of new polymers and materials.